Cas no 2229682-32-8 (2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran)

• Product Name: 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran
• CAS No: 2229682-32-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6441221
• PubChem ID: 165643560
• Update Time: 2025-05-19

2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran Chemical and Physical Properties

Names and Identifiers

• 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran
• 2229682-32-8
• 2-[3-(bromomethyl)-2-methylbuta-1,3-dien-1-yl]furan
• EN300-1924344

• Inchi： 1S/C10H11BrO/c1-8(9(2)7-11)6-10-4-3-5-12-10/h3-6H,2,7H2,1H3/b8-6+
• InChI Key： IQYINQRWYNUQRS-SOFGYWHQSA-N
• SMILES： BrCC(=C)/C(/C)=C/C1=CC=CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran

Introduction to 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran (CAS No. 2229682-32-8)

2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran (CAS No. 2229682-32-8) is a highly versatile and reactive organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which are known for their broad spectrum of biological activities and utility in drug development. The presence of both a bromomethyl group and an alkene moiety makes it a valuable intermediate in constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and pharmacophores.

The structure of 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran features a furan ring substituted with a methylbuta-1,3-diene side chain at the 2-position. The bromomethyl functionality at the 3-position introduces a high reactivity that allows for facile nucleophilic substitution reactions, making it an excellent building block for further functionalization. This reactivity has been exploited in various synthetic pathways, enabling the construction of more intricate molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel furan-based compounds due to their demonstrated efficacy in medicinal chemistry. The alkene present in the side chain not only enhances the compound's reactivity but also contributes to its ability to participate in various organic transformations, such as Diels-Alder reactions and cross-coupling processes. These reactions are pivotal in the synthesis of complex natural products and drug candidates, underscoring the importance of 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran as a synthetic intermediate.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactivity to develop novel analogs of known pharmaceuticals, with the aim of improving their pharmacokinetic properties or enhancing their biological activity. The bromomethyl group serves as a versatile handle for introducing various functional groups, while the furan ring itself can be further modified to create more sophisticated scaffolds. This flexibility has made 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted its role in the development of antiviral and anticancer agents. The ability to easily modify its structure allows chemists to explore different substituents that may enhance binding affinity to biological targets. For example, modifications at the methylbuta-1,3-diene side chain have led to compounds with improved efficacy against certain viral enzymes or cancer cell proliferation pathways. These findings underscore the compound's potential as a precursor for next-generation therapeutics.

The synthesis of 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches often involve bromination reactions on pre-formed diene-furan systems, but recent advances have enabled more efficient and selective syntheses. These improvements have not only streamlined the production process but also reduced waste, aligning with modern green chemistry principles. The development of such methodologies is crucial for ensuring sustainable access to this valuable intermediate.

The reactivity profile of this compound also makes it an attractive candidate for exploring new synthetic strategies. For instance, its participation in photoredox catalysis has opened up avenues for asymmetric synthesis and carbon-carbon bond formation under mild conditions. Such methodologies are highly desirable in pharmaceutical research due to their efficiency and compatibility with sensitive functional groups. By harnessing these reactions, chemists can access complex molecular architectures with greater ease than traditional approaches allow.

In conclusion, 2-3-(bromomethyl)-2-methylbuta-1,3-dien-1-ylfuran (CAS No. 2229682-32-8) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and high reactivity make it an indispensable tool for constructing bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic possibilities and biological functions associated with furan derivatives, this compound is poised to remain at the forefront of medicinal chemistry innovation.